![molecular formula C9H16N4 B1458267 1-(3-methyl-1H-pyrazol-5-yl)piperidin-4-amine CAS No. 1542668-25-6](/img/structure/B1458267.png)
1-(3-methyl-1H-pyrazol-5-yl)piperidin-4-amine
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
“1-(3-methyl-1H-pyrazol-5-yl)piperidin-4-amine” is a compound that has been used as an intermediate in the synthesis of various pharmaceuticals . It contains a pyrazole ring, which is a five-membered heterocyclic moiety that possesses three carbon, two nitrogen, four hydrogen atoms, and two double bonds .
Synthesis Analysis
The synthesis of compounds similar to “this compound” has been reported in the literature . For instance, a series of novel sEH inhibitors containing a N-substituted piperidine ring with pyrazole as a pharmacophore lead for sEH inhibition have been designed, synthesized, and evaluated .Molecular Structure Analysis
The molecular structure of “this compound” consists of a pyrazole ring attached to a piperidine ring. The pyrazole ring contains a methyl group at the 3-position, and the piperidine ring has an amine group at the 4-position .Scientific Research Applications
Chemical Inhibitors of Cytochrome P450 Isoforms
- Cytochrome P450 Enzymes and Drug Interactions : Cytochrome P450 enzymes metabolize a wide range of drugs, and understanding the selectivity of chemical inhibitors for these enzymes is crucial for predicting potential drug-drug interactions. Selective inhibitors help in deciphering the specific CYP isoforms involved in drug metabolism, which is essential for drug development and safety assessments (Khojasteh et al., 2011).
Synthesis and Medicinal Applications of Heterocyclic Compounds
- Synthesis of Heterocyclic Compounds : Pyrazoline derivatives and their synthesis from various chemical scaffolds, including those similar to the specified compound, have shown significant biological effects, highlighting their potential in drug discovery and development for various therapeutic applications (Ray et al., 2022).
Applications in CNS Acting Drugs
- Central Nervous System (CNS) Drug Development : Heterocyclic compounds containing functional groups such as nitrogen (N), which is a characteristic of the specified compound, have been explored for their potential in developing CNS-acting drugs. These compounds are key in designing new therapeutic agents for treating various CNS disorders (Saganuwan, 2017).
Heterocyclic Amines in Food Safety
- Formation and Mitigation of Heterocyclic Amines : Research on heterocyclic amines (HAAs) focuses on their formation in food during thermal processing and strategies to mitigate their generation. While not directly related to the compound's medical applications, this research area highlights the significance of understanding the chemistry and safety of heterocyclic compounds in various contexts (Chen et al., 2020).
properties
IUPAC Name |
1-(5-methyl-1H-pyrazol-3-yl)piperidin-4-amine |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H16N4/c1-7-6-9(12-11-7)13-4-2-8(10)3-5-13/h6,8H,2-5,10H2,1H3,(H,11,12) |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HQGTWFNPNNGMJL-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=NN1)N2CCC(CC2)N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H16N4 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
180.25 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
1542668-25-6 |
Source
|
Record name | 1-(3-methyl-1H-pyrazol-5-yl)piperidin-4-amine | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.